Cas no 198131-94-1 (1-(5-bromothiophen-2-yl)prop-2-en-1-ol)

• Product Name: 1-(5-bromothiophen-2-yl)prop-2-en-1-ol
• CAS No: 198131-94-1
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 5211915
• PubChem ID: 65417348
• Update Time: 2025-06-08

1-(5-bromothiophen-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 5-bromo-α-ethenyl-
• 1-(5-bromothiophen-2-yl)prop-2-en-1-ol

• Inchi： 1S/C7H7BrOS/c1-2-5(9)6-3-4-7(8)10-6/h2-5,9H,1H2
• InChI Key： IEOIBWCZWWMZRQ-UHFFFAOYSA-N
• SMILES： C1(C(C=C)O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.590±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±35.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-bromothiophen-2-yl)prop-2-en-1-ol

1-(5-bromothiophen-2-yl)prop-2-en-1-ol (CAS No. 198131-94-1): A Comprehensive Overview

1-(5-bromothiophen-2-yl)prop-2-en-1-ol (CAS No. 198131-94-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in various areas, including drug discovery and the development of advanced materials.

The chemical structure of 1-(5-bromothiophen-2-yl)prop-2-en-1-ol consists of a brominated thiophene ring attached to a propenol moiety. The presence of the bromine atom and the thiophene ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for a wide range of chemical reactions and biological studies.

In recent years, 1-(5-bromothiophen-2-yl)prop-2-en-1-ol has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Its reactivity and functional group versatility have made it a valuable intermediate in the development of novel pharmaceuticals and materials. For instance, researchers have utilized this compound as a key starting material in the synthesis of bioactive molecules with potential therapeutic applications.

The biological activity of 1-(5-bromothiophen-2-yl)prop-2-en-1-ol has been explored in several studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that derivatives of this compound can inhibit certain kinases, which are crucial targets in cancer therapy. This makes 1-(5-bromothiophen-2-yl)prop-2-en-1-ol a promising lead compound for further drug development.

Beyond its biological applications, 1-(5-bromothiophen-2-yl)prop-2-en-1-ol has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, energy storage, and other high-tech industries.

The synthesis of 1-(5-bromothiophen-2-yl)prop-2-en-1-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of brominated thiophenes with propargylic alcohols followed by appropriate functional group transformations. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these syntheses, making it more accessible for large-scale production.

In terms of safety and handling, while 1-(5-bromothiophen-2-yl)prop-2-en-1-ol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-controlled environment to prevent degradation or contamination.

The future prospects for 1-(5-bromothiophen-2-y l)prop - 2 - en - 1 - ol are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.

In conclusion, 1-(5-bromothiophen - 2 - yl ) prop - 2 - en - 1 - ol (CAS No. 198131 - 94 - 1) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and developers working on innovative solutions to complex problems.